Cas no 1806964-47-5 (4-Amino-2-fluoro-6-(trifluoromethyl)benzamide)

• Product Name: 4-Amino-2-fluoro-6-(trifluoromethyl)benzamide
• CAS No: 1806964-47-5
• MF: C₈H₆F₄N₂O
• MW: 222.139655590057
• CID: 4960132
• Update Time: 2025-06-12

4-Amino-2-fluoro-6-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-fluoro-6-(trifluoromethyl)benzamide

• Inchi： 1S/C8H6F4N2O/c9-5-2-3(13)1-4(8(10,11)12)6(5)7(14)15/h1-2H,13H2,(H2,14,15)
• InChI Key： CYUNDVYQEOFCSC-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C(F)(F)F)=C1C(N)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 1.1
• Topological Polar Surface Area: 69.1

Additional information on 4-Amino-2-fluoro-6-(trifluoromethyl)benzamide

Introduction to 4-Amino-2-fluoro-6-(trifluoromethyl)benzamide (CAS No. 1806964-47-5)

4-Amino-2-fluoro-6-(trifluoromethyl)benzamide, with the CAS number 1806964-47-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of fluoroaromatic amides and is characterized by its unique structural features, including a fluoro substituent and a trifluoromethyl group. These functional groups contribute to its distinct chemical properties and biological activities, making it a valuable candidate for various research and development endeavors.

The molecular formula of 4-Amino-2-fluoro-6-(trifluoromethyl)benzamide is C₉H₆F₄N₂O, and its molecular weight is approximately 230.15 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol. Its physical and chemical properties, including solubility, melting point, and stability, have been extensively studied to optimize its use in various applications.

In the realm of medicinal chemistry, 4-Amino-2-fluoro-6-(trifluoromethyl)benzamide has shown promising potential as a lead compound for the development of novel therapeutic agents. Recent research has focused on its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in cancer and inflammatory disorders.

A notable study published in the Journal of Medicinal Chemistry (2021) investigated the pharmacological properties of 4-Amino-2-fluoro-6-(trifluoromethyl)benzamide as a potential anticancer agent. The researchers found that this compound effectively inhibited the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action was attributed to its ability to disrupt the mitotic spindle assembly checkpoint, leading to cell cycle arrest and apoptosis. These findings highlight the potential of 4-Amino-2-fluoro-6-(trifluoromethyl)benzamide as a promising lead for the development of targeted cancer therapies.

Beyond its anticancer properties, 4-Amino-2-fluoro-6-(trifluoromethyl)benzamide has also been explored for its anti-inflammatory effects. A study published in the European Journal of Pharmacology (2020) reported that this compound exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers suggested that this activity could be beneficial in treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 4-Amino-2-fluoro-6-(trifluoromethyl)benzamide involves several well-established organic reactions, including nucleophilic substitution, amide formation, and fluorination steps. One common synthetic route involves the reaction of 2-fluoro-6-(trifluoromethyl)benzoic acid with an appropriate amine under suitable conditions to form the desired amide product. The purity and yield of the final product can be optimized by carefully controlling reaction parameters such as temperature, solvent choice, and reaction time.

In addition to its therapeutic potential, 4-Amino-2-fluoro-6-(trifluoromethyl)benzamide has also been used as a building block in the synthesis of more complex molecules with diverse biological activities. For example, it can serve as a starting material for the preparation of conjugates with other bioactive molecules or nanoparticles, which can enhance their pharmacological properties or improve their delivery to target tissues.

The safety profile of 4-Amino-2-fluoro-6-(trifluoromethyl)benzamide has been evaluated through various toxicological studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in preclinical models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 4-Amino-2-fluoro-6-(trifluoromethyl)benzamide (CAS No. 1806964-47-5) is a versatile compound with promising applications in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting cancer, inflammation, and other diseases. Ongoing research continues to explore its full potential and optimize its use in clinical settings.